Cas no 890324-74-0 ((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride)

(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride structure
890324-74-0 structure
Product Name:(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride
CAS No:890324-74-0
MF:C10H11N3O
MW:189.213841676712
CID:993574
Update Time:2023-11-22

(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (3-(p-Tolyl)-1,2,4-oxadiazol-5-yl)methanamine
    • [3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methanamine
    • {[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}amine hydrochloride
    • 3-(4-Methylphenyl)-1,2,4-oxadiazole-5-methanamine (ACI)
    • 1-(3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl)methanamine
    • (3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride
    • Inchi: 1S/C10H11N3O/c1-7-2-4-8(5-3-7)10-12-9(6-11)14-13-10/h2-5H,6,11H2,1H3
    • InChI Key: XDCYNMWXLOAGSE-UHFFFAOYSA-N
    • SMILES: CC1C=CC(C2=NOC(CN([H])[H])=N2)=CC=1

Computed Properties

  • Exact Mass: 189.09000
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 64.94000
  • LogP: 2.20400

(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride Security Information

  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: T

(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride Pricemore >>

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(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  30 min, reflux
Reference
Oxadiazole-isopropylamides as Potent and Noncovalent Proteasome Inhibitors
Ozcan, Sevil; Kazi, Aslamuzzaman; Marsilio, Frank; Fang, Bin; Guida, Wayne C.; et al, Journal of Medicinal Chemistry, 2013, 56(10), 3783-3805

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Hydrazine hydrate (1:1) Solvents: Methanol ,  Water ;  12 h, rt; overnight, 4 °C
Reference
New Potential Biologically Active Compounds: Synthesis and Characterization of Urea and Thiourea Derivativpes Bearing 1,2,4-oxadiazole Ring
Olmez, Nevin Arikan; Waseer, Faryal, Current Organic Synthesis, 2020, 17(7), 525-534

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ,  Dimethylformamide
Reference
Synthesis, Molecular Docking, Analgesic and Anti-Inflammatory Activities of New 1,2,4-Oxadiazolo-Sulfonamides
Vijaya Bhargavi, M.; Shashikala, P.; Sumakanth, M.; Krishna, C., Russian Journal of General Chemistry, 2018, 88(4), 804-811

Production Method 4

Reaction Conditions
1.1 -
1.2 Reagents: Potassium phthalimide
Reference
Design, Synthesis, and Cytotoxicity of Semisynthetic Betulinic Acid-1,2,4-Oxadiazole Amide Derivatives
Krishna, C.; Bhargavi, M. V.; Krupadanam, G. L. D., Russian Journal of General Chemistry, 2018, 88(2), 312-318

(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride Raw materials

(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride Preparation Products

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